Cas no 1217501-54-6 (4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid)

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid structure
1217501-54-6 structure
Product Name:4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
CAS No:1217501-54-6
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD13195674
CID:842384
PubChem ID:53216353
Update Time:2025-04-19

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
    • 4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid
    • MFCD13195674
    • 1217501-54-6
    • DTXSID20681597
    • AKOS015838658
    • DS-018453
    • CS-0176013
    • [4-(diethylsulfamoyl)-2-methylphenyl]boronic acid
    • F75739
    • 4-(DIETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
    • (4-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronicacid
    • BS-21096
    • Boronic acid, B-[4-[(diethylamino)sulfonyl]-2-methylphenyl]-
    • MDL: MFCD13195674
    • Inchi: 1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-6-7-11(12(14)15)9(3)8-10/h6-8,14-15H,4-5H2,1-3H3
    • InChI Key: VBGGYOPYJVELPF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(B(O)O)=C(C)C=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 271.10500
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.22000
  • LogP: 0.78610

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N,N-Diethylsulfamoyl)-2-methylphenylboronic acid Pricemore >>

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